6-amino-2,3-dihydro-3-(2'-hydroxyethyl)-4H-1,3-benzoxazin-4-one

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 6-amino-3-(2-hydroxyethyl)-2H-1,3-benzoxazin-4-one
• InChI: InChI=1S/C10H12N2O3/c11-7-1-2-9-8(5-7)10(14)12(3-4-13)6-15-9/h1-2,5,13H,3-4,6,11H2
• InChI Key: KUABYBGDWWBXGI-UHFFFAOYSA-N
• Canonical SMILES: C1N(C(=O)C2=C(O1)C=CC(=C2)N)CCO

Description

6-amino-2,3-dihydro-3-(2'-hydroxyethyl)-4H-1,3-benzoxazin-4-one is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 42 g (0.148 mole) of the compound of Example 1 in 6,300 ml of methanol was combined with 10% Pd/C, and the resulting mixture was placed in a hydrogen atmosphere having a head of water, at room temperature. At the end of the reaction, the suspension was filtered on celite and the solution obtained was evaporated under vacuum. The resulting crude product was taken up with ethyl ether and filtered under vacuum, thus yielding 30 g of 6-amino-2,3-dihydro-3-(2'-hydroxyethyl)-4H-1,3-benzoxazin-4-one. m.p. 94°-96° C. (ethyl ether).